Cas no 1798678-19-9 (4-((1-(benzo[c][1,2,5]thiadiazole-5-carbonyl)azetidin-3-yl)oxy)-6-methyl-2H-pyran-2-one)

• Product Name: 4-((1-(benzo[c][1,2,5]thiadiazole-5-carbonyl)azetidin-3-yl)oxy)-6-methyl-2H-pyran-2-one
• CAS No: 1798678-19-9
• MF: C₁₆H₁₃N₃O₄S
• MW: 343.357122182846
• CID: 5375071
• PubChem ID: 76151284
• Update Time: 2025-08-02

4-((1-(benzo[c][1,2,5]thiadiazole-5-carbonyl)azetidin-3-yl)oxy)-6-methyl-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• 4-{[1-(2,1,3-benzothiadiazole-5-carbonyl)azetidin-3-yl]oxy}-6-methyl-2H-pyran-2-one
• AKOS024571578
• F6473-6069
• 4-((1-(benzo[c][1,2,5]thiadiazole-5-carbonyl)azetidin-3-yl)oxy)-6-methyl-2H-pyran-2-one
• 1798678-19-9
• 4-[1-(2,1,3-benzothiadiazole-5-carbonyl)azetidin-3-yl]oxy-6-methylpyran-2-one

• Inchi： 1S/C16H13N3O4S/c1-9-4-11(6-15(20)22-9)23-12-7-19(8-12)16(21)10-2-3-13-14(5-10)18-24-17-13/h2-6,12H,7-8H2,1H3
• InChI Key： CVXPRIFJGGCPCH-UHFFFAOYSA-N
• SMILES： S1N=C2C=CC(=CC2=N1)C(N1CC(C1)OC1=CC(=O)OC(C)=C1)=O

Computed Properties

• Exact Mass: 343.06267708g/mol
• Monoisotopic Mass: 343.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on 4-((1-(benzo[c][1,2,5]thiadiazole-5-carbonyl)azetidin-3-yl)oxy)-6-methyl-2H-pyran-2-one

Research Brief on 4-((1-(benzo[c][1,2,5]thiadiazole-5-carbonyl)azetidin-3-yl)oxy)-6-methyl-2H-pyran-2-one (CAS: 1798678-19-9)

In recent years, the compound 4-((1-(benzo[c][1,2,5]thiadiazole-5-carbonyl)azetidin-3-yl)oxy)-6-methyl-2H-pyran-2-one (CAS: 1798678-19-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors. The benzo[c][1,2,5]thiadiazole moiety, coupled with the azetidine and pyran-2-one rings, contributes to its distinct pharmacological properties, making it a subject of intense research.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. One key area of investigation is its role as a selective inhibitor of protein kinases, which are critical regulators of cellular signaling pathways. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to analyze the binding interactions between 4-((1-(benzo[c][1,2,5]thiadiazole-5-carbonyl)azetidin-3-yl)oxy)-6-methyl-2H-pyran-2-one and its target kinases. These studies have revealed high-affinity binding to the ATP-binding site of specific kinases, suggesting its potential as a therapeutic agent for kinase-driven diseases.

In addition to its kinase inhibitory properties, this compound has also been explored for its anti-inflammatory and anti-cancer effects. Preclinical studies have demonstrated its ability to modulate key inflammatory mediators and inhibit the proliferation of cancer cells in vitro. The compound's pharmacokinetic profile, including its solubility, stability, and bioavailability, has been evaluated to assess its suitability for further drug development. These studies highlight the compound's potential as a lead candidate for the treatment of chronic inflammatory conditions and certain types of cancer.

Despite these promising findings, challenges remain in optimizing the compound's efficacy and minimizing potential off-target effects. Researchers are actively investigating structural modifications to enhance its selectivity and reduce toxicity. Furthermore, ongoing clinical trials are expected to provide critical insights into its safety and efficacy in human subjects. The integration of computational modeling and high-throughput screening techniques is anticipated to accelerate the discovery of derivatives with improved therapeutic profiles.

In conclusion, 4-((1-(benzo[c][1,2,5]thiadiazole-5-carbonyl)azetidin-3-yl)oxy)-6-methyl-2H-pyran-2-one represents a promising scaffold for the development of next-generation kinase inhibitors and other therapeutic agents. Continued research efforts are essential to fully unlock its potential and translate these findings into clinically viable treatments. This research brief underscores the importance of interdisciplinary collaboration in advancing our understanding of this compound and its applications in medicine.